3-{[(4-nitrophenyl)methyl]sulfanyl}-5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-nitrophenyl)methylsulfanyl]-5-phenyl-4-prop-2-enyl-1,2,4-triazole
• InChI: InChI=1S/C18H16N4O2S/c1-2-12-21-17(15-6-4-3-5-7-15)19-20-18(21)25-13-14-8-10-16(11-9-14)22(23)24/h2-11H,1,12-13H2
• InChI Key: MYBCXKKNNUYQRW-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC2=CC=C(C=C2)[N+](=O)[O-])C3=CC=CC=C3
• Molecular Formula: C18H16N4O2S
• Molecular Weight: 352.4 g/mol

Description

3-{[(4-Nitrophenyl)methyl]sulfanyl}-5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole is a triazole-based heterocyclic compound characterized by a 1,2,4-triazole core substituted at positions 3, 4, and 3. The key structural features include:

• Position 3: A sulfanyl group linked to a 4-nitrophenylmethyl moiety, introducing strong electron-withdrawing effects due to the nitro group.
• Position 5: A phenyl ring, providing hydrophobic interactions for biological or material applications.

This compound’s structural complexity makes it a candidate for medicinal chemistry, particularly in antimicrobial, anticancer, and enzyme-inhibitory studies. Its synthesis typically involves multi-step reactions, including cyclization of thiosemicarbazides and subsequent alkylation or substitution reactions under controlled conditions .

Preparation Methods

The synthesis of 3-{[(4-nitrophenyl)methyl]sulfanyl}-5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole typically involves the reaction of 4-nitrobenzyl chloride with 5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for cost, yield, and safety.

Chemical Reactions Analysis

3-{[(4-nitrophenyl)methyl]sulfanyl}-5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction of the nitro group can be achieved using reducing agents like tin(II) chloride or iron powder in acidic conditions, resulting in the corresponding amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitro group, with nucleophiles such as amines or thiols.

Scientific Research Applications

Chemistry: It serves as a precursor for the synthesis of coordination compounds with transition metals, which exhibit interesting optical and magnetic properties.

Biology: The compound has shown potential as an antifungal and antibacterial agent due to its ability to inhibit the growth of certain pathogens.

Medicine: Research has indicated its potential use in developing new therapeutic agents for treating diseases such as cancer and infectious diseases.

Industry: The compound’s unique chemical properties make it suitable for use in the development of new materials with specific functionalities.

Mechanism of Action

The mechanism of action of 3-{[(4-nitrophenyl)methyl]sulfanyl}-5-phenyl-4-(prop-2-en-1-yl)-4H-1,2,4-triazole involves its interaction with specific molecular targets. For instance, its antifungal activity is attributed to its ability to inhibit the synthesis of ergosterol, a key component of fungal cell membranes. The compound may also interact with enzymes and proteins involved in cellular processes, leading to the disruption of normal cellular functions .

Comparison with Similar Compounds

Table 1: Substituent Comparison at Key Positions

Compound Name	Position 3 Substituent	Position 4 Substituent	Position 5 Substituent	Key Features
Target Compound	4-Nitrophenylmethylsulfanyl	Propenyl	Phenyl	High electron-withdrawing nitro group enhances reactivity .
3-(4-Chlorophenyl)-5-{[(4-nitrophenyl)methyl]sulfanyl}-4-(prop-2-en-1-yl)-4H-1,2,4-triazole	4-Nitrophenylmethylsulfanyl	Propenyl	4-Chlorophenyl	Chloro substituent increases lipophilicity; potential antimicrobial agent.
4-Ethyl-3-[(4-fluorobenzyl)sulfanyl]-5-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-4H-1,2,4-triazole	4-Fluorobenzylsulfanyl	Ethyl	Tetrahydrobenzothiophene	Fluorine enhances binding affinity; tetrahydrobenzothiophene adds rigidity.
3-[(4-Chlorophenyl)methylsulfanylmethyl]-5-[(4-nitrophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole	Dual sulfanyl groups (4-chlorophenyl and 4-nitrophenyl)	Phenyl	Phenyl	Dual electron-withdrawing groups; potential anticancer activity.